Cas no 1422176-10-0 (5-(4-Fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(4-Fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1422176-10-0
• MF: C₁₂H₈FNO₄S
• MW: 281.259625434875
• CID: 5776767
• PubChem ID: 71262694
• Update Time: 2025-05-21

5-(4-Fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1422176-10-0
• 5-(4-fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• EN300-1458265
• SCHEMBL14705605
• 5-(4-Fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C12H8FNO4S/c1-18-12(17)10-14-8(11(15)16)9(19-10)6-2-4-7(13)5-3-6/h2-5H,1H3,(H,15,16)
• InChI Key： JKGVAAMHXVHCHG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC(C(=O)O)=C1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 281.01580707g/mol
• Monoisotopic Mass: 281.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-(4-Fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid

5-(4-Fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

5-(4-Fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid, also known by its CAS registry number CAS No. 1422176-10-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the thiazole ring include a 4-fluorophenyl group at position 5, a methoxycarbonyl group at position 2, and a carboxylic acid group at position 4. These functional groups contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-(4-Fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid as a lead compound in the development of novel therapeutic agents. Its thiazole core has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities in preclinical models. The presence of the fluoroalkyl group further enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In terms of synthesis, this compound can be prepared through a variety of routes, including condensation reactions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

The biological evaluation of CAS No. 1422176-10-0 has revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are central mediators in inflammation and pain signaling. Additionally, its antioxidant properties make it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders.

In the context of material science, this compound has shown promise as a building block for advanced materials with tailored properties. Its ability to form stable complexes with metal ions has led to its exploration in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding interactions with various biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. Such computational approaches are instrumental in guiding further optimization of the compound for specific therapeutic applications.

In conclusion, 5-(4-Fluorophenyl)-2-(methoxycarbonyl)-1,3-thiazole-4-carboxylic acid represents a versatile molecule with multifaceted applications across various scientific domains. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable asset in both academic research and industrial development. Continued research into its properties and applications is expected to unlock new avenues for its utilization in medicine and materials science.